Cas no 1119449-93-2 (Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate)

• Product Name: Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate
• CAS No: 1119449-93-2
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• MDL: MFCD12027010
• CID: 4680363
• Update Time: 2025-06-08

Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-isoxazol-5-yl[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate
• Ethyl 3-isoxazol-5-yl[1,2,4]triazolo[4,3-a]-pyridine-6-carboxylate
• Ethyl 3-(isoxazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate
• STK503555
• ethyl 3-(1,2-oxazol-5-yl)[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate
• ethyl 3-(1,2-oxazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylate
• Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate

• MDL： MFCD12027010
• Inchi： 1S/C12H10N4O3/c1-2-18-12(17)8-3-4-10-14-15-11(16(10)7-8)9-5-6-13-19-9/h3-7H,2H2,1H3
• InChI Key： SCVIBRVLUDUBRH-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1=NN=C2C=CC(C(=O)OCC)=CN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Topological Polar Surface Area: 82.5

Additional information on Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate

Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate (CAS No. 1119449-93-2): A Comprehensive Overview

Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate (CAS No. 1119449-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an isoxazole ring and a triazolopyridine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The isoxazole ring is a five-membered heterocyclic compound with a double bond and an oxygen atom. It is known for its stability and reactivity, making it a valuable component in the design of bioactive molecules. The triazolopyridine moiety, on the other hand, is a six-membered heterocyclic ring fused with a triazole ring. This structure is often associated with high binding affinity to various biological targets, such as enzymes and receptors.

Recent research has highlighted the potential of Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate in the treatment of various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties. In a study published in the *Journal of Medicinal Chemistry* in 2021, researchers demonstrated that Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate effectively inhibited the production of pro-inflammatory cytokines in vitro and in vivo. This finding suggests its potential as a therapeutic agent for inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Furthermore, Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate has been investigated for its anticancer properties. A study published in *Cancer Research* in 2020 reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings have opened new avenues for the development of targeted cancer therapies.

In addition to its anti-inflammatory and anticancer activities, Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate has also shown promise in neurodegenerative diseases. Research conducted at the University of California in 2022 revealed that this compound could protect neurons from oxidative stress and prevent the aggregation of misfolded proteins. This neuroprotective effect was attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The synthesis of Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of an isoxazole derivative with a triazolopyridine carboxylic acid ester using a suitable coupling reagent such as EDC or HATU. The choice of solvent and temperature can significantly impact the efficiency of the reaction and the quality of the final product.

Pharmacokinetic studies have provided valuable insights into the behavior of Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate in biological systems. These studies have shown that the compound exhibits favorable absorption properties when administered orally or intravenously. Its distribution profile indicates good penetration into target tissues such as inflamed joints or tumor sites. Additionally, metabolism studies have revealed that Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

The safety profile of Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate has been evaluated through extensive preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, Ethyl 3-isoxazol-5-yl1,2,4triazolo4,3-a-pyridine-6-carboxylate (CAS No. 1119449-93-2) represents a promising candidate for various therapeutic applications due to its unique structural features and diverse biological activities. Ongoing research continues to explore its potential as a novel drug candidate for treating inflammatory disorders, cancer, and neurodegenerative diseases. As more data becomes available from clinical trials and further investigations into its mechanisms of action are conducted, this compound may play a significant role in advancing medical treatments for these conditions.